1-Phenyl-N-(pyridin-3-ylmethylene)methanamine

• IUPAC Name: N-benzyl-1-pyridin-3-ylmethanimine
• InChI: InChI=1S/C13H12N2/c1-2-5-12(6-3-1)9-15-11-13-7-4-8-14-10-13/h1-8,10-11H,9H2
• InChI Key: DXDPRQLAIWIMDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN=CC2=CN=CC=C2
• Molecular Formula: C13H12N2
• DSSTOX Substance ID: DTXSID90397315
• Molecular Weight: 196.25 g/mol
• CAS RN: 71718-88-2

Description

1-Phenyl-N-(pyridin-3-ylmethylene)methanamine is a chemical compound with the molecular formula C13H12N2. It has a molecular weight of 196.25.

Synthesis Analysis

The synthesis of this compound and its complexes has been reported in the literature. The compound was obtained as a Schiff base by the condensation reaction of 2-pyridinecarboxaldehyde with methylamine. This resulted in the formation of novel metal complexes of N-(pyridin-2-ylmethylene)methanamine with isothiocyanate.

Molecular Structure Analysis

The molecular structure of this compound consists of 13 carbon atoms, 12 hydrogen atoms, and 2 nitrogen atoms.

Chemical Reactions Analysis

The compound has been used in the synthesis of novel Mn(II), Co(II), and Ni(II) complexes. The reaction involved the use of N-(pyridin-2-ylmethylene)methanamine and isothiocyanate.

Scientific Research Applications

Catalytic Applications

1-Phenyl-N-(pyridin-3-ylmethylene)methanamine derivatives have been synthesized and shown to undergo C–H bond activation, resulting in unsymmetrical NCN′ pincer palladacycles. These palladacycles were evaluated for their catalytic applications, where they remained in the Pd(II) state, displaying good activity and selectivity (Roffe et al., 2016).

Self-Assembly and Coordination Polymers

A study focused on the self-assembly of chelating and bridging ligands, including this compound (L1), which, when reacted with various metal salts, yielded a series of compounds. These compounds, characterized by elemental analysis and spectroscopic methods, revealed distinct structural features such as a metallo-cyclophane skeleton and coordination polymers (Tabatabaei et al., 2015).

Photocytotoxic Properties in Red Light

Iron(III) complexes incorporating this compound showed significant photocytotoxic properties in red light. These complexes, upon light exposure, were found to generate reactive oxygen species and exhibited unprecedented photocytotoxicity in various cell lines by inducing apoptosis (Basu et al., 2014).

Complementary Hydrogen Bonding in Schiff Base Ligands

Research involving Schiff base compounds, including 1-phenyl-N-[(E)-1H-pyrrol-2-ylmethylidene]methanamine, demonstrated the formation of complementary hydrogen bonds in the solid state. These hydrogen bonds played a critical role in the dimeric and supramolecular structures of the compounds, as confirmed by X-ray crystallography and density functional theory simulations (Akerman & Chiazzari, 2014).

Synthesis and Anticancer Activity

Palladium and Platinum complexes derived from Schiff base ligands, including this compound, were synthesized and characterized. These complexes were evaluated for their anticancer activity against various human cancerous cell lines, demonstrating potential as effective anticancer agents (Mbugua et al., 2020).

Mechanism of Action

While the specific mechanism of action for 1-Phenyl-N-(pyridin-3-ylmethylene)methanamine is not explicitly mentioned in the search results, it’s worth noting that similar compounds like methenamine have been used as urinary tract antiseptics and antibacterial drugs.

Safety and Hazards

While specific safety and hazard information for 1-Phenyl-N-(pyridin-3-ylmethylene)methanamine was not found, it’s important to handle all chemical compounds with care, using appropriate personal protective equipment and following safety protocols.